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This guide provides a comprehensive technical overview of DL-O-Methylserine, a non-
proteinogenic amino acid of significant interest to researchers, scientists, and professionals in
drug development. We will delve into its fundamental chemical properties, explore a detailed
synthesis protocol, and discuss its applications, particularly as a key building block in the
development of novel therapeutics.

Introduction: The Significance of O-Methylated
Amino Acids

In the landscape of medicinal chemistry and drug discovery, non-proteinogenic amino acids
(NPAASs) represent a powerful tool for the design of peptide-based therapeutics with enhanced
pharmacological properties.[1][2][3] The substitution of natural amino acids with their modified
counterparts, such as O-methylated derivatives, can profoundly influence a peptide's stability,
bioavailability, and target specificity. DL-O-Methylserine, the subject of this guide, is one such
NPAA that has garnered considerable attention for its role as a versatile synthetic intermediate.
Its structure, featuring a methoxy group in place of the hydroxyl group of serine, offers unique
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steric and electronic properties that chemists can leverage to construct complex and potent
bioactive molecules.

Core Chemical and Physical Properties

A thorough understanding of the fundamental properties of DL-O-Methylserine is essential for
its effective use in research and synthesis.

Chemical Structure and Formula

DL-O-Methylserine is a racemic mixture of the D- and L-enantiomers of 2-amino-3-
methoxypropanoic acid.

Chemical Formula: CaHsNOs3

Molecular Weight: 119.12 g/mol

CAS Number: 19794-53-7

Synonyms: O-Methyl-DL-serine, 2-Amino-3-methoxypropanoic acid, DL-Serine(OMe), H-DL-
Ser(Me)-OH

The structure of DL-O-Methylserine is characterized by a central chiral carbon atom bonded to
an amine group, a carboxylic acid group, a hydrogen atom, and a methoxymethyl side chain.

Caption: Chemical structure of DL-O-Methylserine.

Physicochemical Properties

A summary of the key physicochemical properties of DL-O-Methylserine is presented in the
table below.
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Property Value Source(s)
Appearance White to off-white powder [4]

Melting Point 210-215°C MedchemExpress.com
Boiling Point 260.6 °C at 760 mmHg MedchemExpress.com
Solubility Soluble in water MedchemExpress.com
pKa Not explicitly found

LogP Not explicitly found

Synthesis of DL-O-Methylserine

The synthesis of DL-O-Methylserine can be achieved through a multi-step process starting
from readily available reagents. The following protocol is based on a method described in the
patent literature, with detailed explanations to provide insight into the experimental choices.

Synthesis Workflow Overview

Step 1: Bromination of Methyl Acrylate

Bromine
Step 2: Methoxylation Step 3: Ammonolysis Step 4: Purification
Methyl Acrylate ——E_p» Methyl 2,3-dibromopropanoate —*-NaoMe/Methanol y ey 5. hromo-3-methoxypropanoate —— 29N g cryge pL-o — i ——» Pure DL-O-Methylserine
— w

Click to download full resolution via product page

Caption: Overall workflow for the synthesis of DL-O-Methylserine.

Detailed Experimental Protocol
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Safety Precaution: This synthesis involves hazardous materials, including bromine and sodium
methoxide. All steps should be performed in a well-ventilated fume hood with appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Step 1: Synthesis of Methyl 2,3-dibromopropanoate

» Rationale: This step involves the electrophilic addition of bromine across the double bond of
methyl acrylate to form the vicinal dibromide. The reaction is typically carried out in an inert
solvent to control the reaction rate and temperature.

e Procedure:

o In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve
methyl acrylate (1.0 eq) in a suitable inert solvent (e.g., dichloromethane or carbon
tetrachloride).

o Cool the solution in an ice bath.

o Slowly add a solution of bromine (1.05 eq) in the same solvent dropwise to the stirred
solution. Maintain the temperature below 10 °C. The disappearance of the bromine color
indicates the progress of the reaction.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 1-2 hours to ensure complete reaction.

o Wash the reaction mixture with a saturated aqueous solution of sodium thiosulfate to
remove any unreacted bromine, followed by a wash with brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain crude methyl 2,3-dibromopropanoate, which can be used in the next
step without further purification.

Step 2: Synthesis of Methyl 2-bromo-3-methoxypropanoate

o Rationale: This step is a dehydrobromination followed by a nucleophilic substitution. Sodium
methoxide acts as a base to eliminate HBr, forming an intermediate acrylate, which then
undergoes a Michael addition with the methoxide ion to introduce the methoxy group.

© 2026 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Procedure:

o Prepare a solution of sodium methoxide in methanol by carefully adding sodium metal to
anhydrous methanol under an inert atmosphere (e.g., nitrogen or argon) in a flask cooled
in an ice bath. Alternatively, use commercially available sodium methoxide solution.

o To this solution, add the crude methyl 2,3-dibromopropanoate (1.0 eq) dropwise at a
controlled temperature (typically 0-5 °C).

o After the addition, allow the reaction to stir at room temperature for several hours,
monitoring the progress by thin-layer chromatography (TLC).

o Once the reaction is complete, neutralize the mixture with a weak acid (e.g., acetic acid)
and remove the methanol under reduced pressure.

o Take up the residue in an organic solvent (e.g., ethyl acetate) and wash with water and
brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield crude
methyl 2-bromo-3-methoxypropanoate.

Step 3: Ammonolysis to DL-O-Methylserine

e Rationale: This is a nucleophilic substitution reaction where ammonia displaces the bromide
ion to form the amino group. The reaction is typically carried out in an aqueous solution of
ammonia.

e Procedure:

o To the crude methyl 2-bromo-3-methoxypropanoate (1.0 eq), add a concentrated aqueous
solution of ammonia (a large excess).

o Heat the mixture in a sealed pressure vessel at a temperature of 50-70 °C for several
hours. The progress of the reaction can be monitored by TLC.

o After the reaction is complete, cool the mixture to room temperature and remove the
excess ammonia and water under reduced pressure.
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Step 4: Purification by Recrystallization

o Rationale: Recrystallization is a technique used to purify solid compounds. The crude
product is dissolved in a hot solvent in which it is highly soluble, and then the solution is
cooled to induce crystallization, leaving impurities behind in the solvent.

e Procedure:

o Dissolve the crude DL-O-Methylserine in a minimum amount of hot water or a mixture of
ethanol and water.

o If colored impurities are present, a small amount of activated charcoal can be added to the
hot solution, followed by hot filtration to remove the charcoal.

o Allow the solution to cool slowly to room temperature, and then place it in an ice bath to
maximize crystal formation.

o Collect the crystals by vacuum filtration and wash them with a small amount of cold
solvent.

o Dry the purified crystals under vacuum to obtain pure DL-O-Methylserine.

Analytical Characterization

The identity and purity of the synthesized DL-O-Methylserine should be confirmed using
various analytical techniques.

Spectroscopic Data

e 1H NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum of DL-O-
Methylserine would be expected to show characteristic signals for the methoxy group
protons (a singlet), the methylene protons adjacent to the methoxy group (a doublet of
doublets), the alpha-proton (a triplet), and the amine and carboxylic acid protons (broad
singlets, which may be exchangeable with D20).

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 3C NMR spectrum would display
distinct peaks for the methoxy carbon, the methylene carbon, the alpha-carbon, and the
carbonyl carbon of the carboxylic acid group.
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e FTIR (Fourier-Transform Infrared) Spectroscopy: The IR spectrum of DL-O-Methylserine will
exhibit characteristic absorption bands for the N-H stretching of the amine group, O-H
stretching of the carboxylic acid, C=0 stretching of the carbonyl group, and C-O stretching of
the ether and carboxylic acid groups.

e Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M+) or
protonated molecular ion peak ([M+H]+) corresponding to the molecular weight of DL-O-
Methylserine (119.12 g/mol ).[5] Fragmentation patterns can provide further structural
information.

Purity Assessment

The purity of the final product can be assessed by techniques such as:

e Thin-Layer Chromatography (TLC): A single spot on a TLC plate developed in an appropriate
solvent system indicates a high degree of purity.

» Melting Point Determination: A sharp melting point range close to the literature value is
indicative of a pure compound.

e High-Performance Liquid Chromatography (HPLC): Chiral HPLC can be used to determine
the enantiomeric purity of the resolved D- and L-isomers.

Chiral Resolution of DL-O-Methylserine

As DL-O-Methylserine is synthesized as a racemic mixture, separating the D- and L-
enantiomers is often necessary for specific biological applications. A common method for this is
through the formation of diastereomeric salts using a chiral resolving agent.

Resolution Workflow

D-Tartaric Acid

DL-O-Methylserine

Less Soluble Salt
(e.g., L-O-MS-D-TA)

Liberation of L- ]—»Eroq lethyl: u..j
@ore Soluble Salt in Mother LiquoD—»E\beranon of D- )—»G)-O \e)

Diastereomeric salts
(L-O-MS-D-TA and D-O-MS-D-TA)
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Caption: Workflow for the chiral resolution of DL-O-Methylserine.

Protocol for Chiral Resolution

» Rationale: D-tartaric acid is a readily available and inexpensive chiral resolving agent.[6] It
reacts with the racemic mixture of DL-O-Methylserine to form two diastereomeric salts.
These salts have different physical properties, such as solubility, which allows for their
separation by fractional crystallization.

e Procedure:

o Dissolve DL-O-Methylserine (1.0 eq) in a suitable solvent, such as a mixture of water and
acetic acid.

o Add D-tartaric acid (0.5 eq) to the solution and heat gently to ensure complete dissolution.

o Allow the solution to cool slowly to room temperature. The less soluble diastereomeric salt
will crystallize out.

o Collect the crystals by filtration and wash them with a small amount of cold solvent. This
will yield one of the diastereomeric salts in high purity.

o The mother liquor will be enriched in the other diastereomeric salt.

o To liberate the free amino acid, dissolve the purified diastereomeric salt in water and
adjust the pH to the isoelectric point of O-methylserine (around pH 6) using a suitable
base (e.g., ammonium hydroxide). The enantiomerically pure O-methylserine will
precipitate and can be collected by filtration.

o The other enantiomer can be recovered from the mother liquor by a similar process.

Applications in Drug Development and Research

DL-O-Methylserine and its individual enantiomers are valuable building blocks in the synthesis
of various pharmaceutical compounds.
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Precursor for D-Serine Transporter Inhibitors

A primary application of O-methylserine is in the synthesis of inhibitors for the D-serine
transporter.[1][3] D-serine is a co-agonist of the N-methyl-D-aspartate (NMDA) receptor, playing
a crucial role in synaptic plasticity and neurotransmission.[7][8] Dysregulation of D-serine levels
has been implicated in various neurological and psychiatric disorders, including schizophrenia
and Alzheimer's disease.[1][8] Inhibitors of the D-serine transporter can modulate the
concentration of D-serine at the synapse, offering a potential therapeutic strategy for these
conditions.

Incorporation into Peptides and Peptidomimetics

The incorporation of O-methylated amino acids like O-methylserine into peptides can confer
several advantageous properties:

¢ Increased Proteolytic Stability: The methyl group can sterically hinder the approach of
proteases, thereby increasing the peptide's half-life in vivo.

o Conformational Constraints: The modified side chain can influence the peptide's secondary
structure, potentially leading to a more favorable conformation for receptor binding.

» Modified Lipophilicity: The methoxy group can alter the overall lipophilicity of the peptide,
which can affect its absorption, distribution, metabolism, and excretion (ADME) properties.

Conclusion

DL-O-Methylserine is a versatile and valuable non-proteinogenic amino acid with significant
potential in drug discovery and development. Its synthesis, while requiring careful execution of
a multi-step process, is achievable from common starting materials. The ability to resolve the
racemic mixture into its individual enantiomers further enhances its utility, allowing for the
stereospecific design of novel therapeutic agents. As our understanding of the role of modified
amino acids in biological systems continues to grow, the importance of compounds like DL-O-
Methylserine in the medicinal chemist's toolbox is set to increase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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